5-(4-Methylbenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-methylphenyl)methyl]-3-(4-pyrrolidin-1-ylsulfonylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H21N3O3S/c1-15-4-6-16(7-5-15)14-19-21-20(22-26-19)17-8-10-18(11-9-17)27(24,25)23-12-2-3-13-23/h4-11H,2-3,12-14H2,1H3
• InChI Key: BCSUWOLGZAQSRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NC(=NO2)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

5-(4-Methylbenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a member of the oxadiazole family, which has been extensively studied for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 5-(4-Methylbenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. Studies have shown that this compound can inhibit the activity of topoisomerase II, which is a critical enzyme involved in DNA replication and cell division. Moreover, it has been found to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase, which play important roles in cell signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, which is a programmed cell death mechanism that plays a critical role in the regulation of cell growth and proliferation. Moreover, it has been found to inhibit the migration and invasion of cancer cells, which are important processes involved in tumor metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-Methylbenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole in lab experiments is its high potency and specificity. This compound exhibits potent inhibitory activity against various enzymes and proteins, making it an ideal candidate for the development of new drugs. Moreover, its high solubility and stability make it easy to handle and store. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in vivo studies.

Future Directions

There are several future directions for the research and development of 5-(4-Methylbenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole. One of the potential applications of this compound is in the development of new anticancer drugs. Further studies are needed to explore its mechanism of action and potential side effects. Moreover, this compound can be modified to improve its pharmacokinetic properties and reduce its toxicity. Additionally, this compound can be evaluated for its potential applications in other fields, such as agriculture and material science.
Conclusion
In conclusion, this compound is a promising compound that has shown potential applications in various fields. Its high potency and specificity make it an ideal candidate for the development of new drugs. Further studies are needed to explore its mechanism of action and potential side effects. Moreover, this compound can be modified to improve its pharmacokinetic properties and reduce its toxicity.

Synthesis Methods

The synthesis of 5-(4-Methylbenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole involves the condensation reaction of 4-(pyrrolidin-1-ylsulfonyl)aniline and 4-methylbenzyl hydrazine with ethyl acetoacetate in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate hydrazone, which undergoes cyclization to form the final product. The yield of the reaction is high, and the purity of the product can be achieved by recrystallization.

Scientific Research Applications

5-(4-Methylbenzyl)-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been evaluated for its anticancer, antimicrobial, and antifungal activities. It has been found to exhibit potent inhibitory activity against various cancer cell lines, including breast, liver, and lung cancer. Moreover, this compound has shown promising activity against drug-resistant bacterial strains, making it a potential candidate for the development of new antibiotics.